Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-
Overview
Description
Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-, also known as Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)-, is a useful research compound. Its molecular formula is C13H14Cl2N6O6 and its molecular weight is 421.2 g/mol. The purity is usually 95%.
The exact mass of the compound Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 84955. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzoic acid, 3,5-bis(3-(2-chloroethyl)-3-nitrosoureido)- including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
13907-61-4 |
|---|---|
Molecular Formula |
C13H14Cl2N6O6 |
Molecular Weight |
421.2 g/mol |
IUPAC Name |
3,5-bis[[2-chloroethyl(nitroso)carbamoyl]amino]benzoic acid |
InChI |
InChI=1S/C13H14Cl2N6O6/c14-1-3-20(18-26)12(24)16-9-5-8(11(22)23)6-10(7-9)17-13(25)21(19-27)4-2-15/h5-7H,1-4H2,(H,16,24)(H,17,25)(H,22,23) |
InChI Key |
RRTCCTJFLQKSPL-UHFFFAOYSA-N |
SMILES |
C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O |
Canonical SMILES |
C1=C(C=C(C=C1NC(=O)N(CCCl)N=O)NC(=O)N(CCCl)N=O)C(=O)O |
| 13907-61-4 | |
Synonyms |
3,5-Bis[3-(2-chloroethyl)-3-nitrosoureido]benzoic acid |
Origin of Product |
United States |
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